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Compound of Interest

Compound Name: Lesinurad-d4

Cat. No.: B15558603 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Lesinurad-d4 based

on the available safety information for Lesinurad. Lesinurad-d4 is a deuterated form of

Lesinurad, and while its chemical properties are expected to be very similar, it is the

responsibility of the user to conduct a thorough risk assessment and comply with all applicable

local, regional, and national regulations.

I. Introduction
Lesinurad is a selective inhibitor of the uric acid transporter 1 (URAT1), which is involved in the

reabsorption of uric acid in the kidneys.[1][2][3] By inhibiting URAT1, lesinurad increases the

excretion of uric acid, thereby lowering its concentration in the blood.[3] It is used in the

treatment of hyperuricemia associated with gout.[2] Lesinurad-d4 is a deuterated analog of

Lesinurad, often used as an internal standard in analytical studies. Proper handling and

disposal of this compound are essential for laboratory safety and environmental protection.

II. Chemical and Physical Properties
A summary of the relevant chemical and physical properties of Lesinurad is provided in the

table below. These properties are expected to be comparable for Lesinurad-d4.
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Property Value Reference

Chemical Formula C17H14BrN3O2S

Molecular Weight 404.28 g/mol

Appearance White to off-white powder

Solubility Soluble in DMSO

Protein Binding >98% (mainly to albumin)

Metabolism Primarily hepatic, via CYP2C9

Excretion Urine (63%) and feces (32%)

III. Safety and Handling
According to the Safety Data Sheet (SDS) for Lesinurad, the compound is classified as harmful

if swallowed. The following precautionary measures should be taken when handling

Lesinurad-d4:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly

after handling. Do not eat, drink, or smoke when using this product.

First Aid:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

In case of eye contact: Rinse opened eye for several minutes under running water.

In case of skin contact: Generally, the product does not irritate the skin.

If inhaled: Supply fresh air; consult a doctor in case of complaints.

IV. Disposal Protocol
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The primary directive for the disposal of Lesinurad-d4 is to adhere to local, regional, national,

and international regulations. The following protocol provides a general framework for the

disposal of small quantities of Lesinurad-d4 typically used in a research laboratory setting.

A. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for Lesinurad-d4 and any materials

contaminated with it (e.g., pipette tips, weighing paper, contaminated PPE).

The waste container should be made of a material compatible with the solvents used to

dissolve Lesinurad-d4.

B. Decontamination of Labware:

Rinse contaminated labware (e.g., beakers, flasks) with a suitable solvent in which

Lesinurad-d4 is soluble, such as DMSO.

Collect the solvent rinse as chemical waste.

After the initial solvent rinse, wash the labware with soap and water.

C. Disposal of Unused Lesinurad-d4 and Contaminated Materials:

Solid Waste:

Carefully transfer any unused solid Lesinurad-d4 into the designated waste container.

Place all disposables contaminated with Lesinurad-d4 (e.g., gloves, weighing boats,

wipes) into the same container.

Liquid Waste:

Collect all solutions containing Lesinurad-d4 and solvent rinses in a designated, sealed,

and clearly labeled liquid waste container.

Arrange for Pickup:

Once the waste container is full, seal it securely.
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Arrange for pickup by your institution's environmental health and safety (EHS) department

or a licensed chemical waste disposal company.

V. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Lesinurad-d4.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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